Cas no 1006384-23-1 (2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether)

2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether structure
1006384-23-1 structure
Product Name:2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether
CAS No:1006384-23-1
MF:C17H16O7
MW:332.304745674133
CID:6717618
Update Time:2024-03-03

2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether Chemical and Physical Properties

Names and Identifiers

    • (+)-Dalparvin A
    • dalparvin A
    • 2',4',5,5',7-Pentahydroxyisoflavanone; (R)-form, 2',4'-Di-Me ether
    • Inchi: 1S/C17H16O7/c1-22-13-6-14(23-2)11(19)5-9(13)10-7-24-15-4-8(18)3-12(20)16(15)17(10)21/h3-6,10,18-20H,7H2,1-2H3
    • InChI Key: VZMVGODKAYIVEU-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC(C2C(=O)C3C(=CC(=CC=3O)O)OC2)=C(OC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • XLogP3: 0.679
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